Cas no 2138075-41-7 (1-(4,6-dimethylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(4,6-dimethylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2138075-41-7
• MF: C₁₁H₁₄ClNO₂S
• MW: 259.75236082077
• CID: 5984968
• PubChem ID: 165869641
• Update Time: 2025-06-08

1-(4,6-dimethylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dimethylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride
• EN300-1143431
• 2138075-41-7
• 1-[(4,6-dimethylpyridin-2-yl)methyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C11H14ClNO2S/c1-8-5-9(2)13-10(6-8)7-11(3-4-11)16(12,14)15/h5-6H,3-4,7H2,1-2H3
• InChI Key： QAAICOKYBIYLCG-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2C=C(C)C=C(C)N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 259.0433776g/mol
• Monoisotopic Mass: 259.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Additional information on 1-(4,6-dimethylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-(4,6-dimethylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2138075-41-7)

The compound 1-(4,6-dimethylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2138075-41-7) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropane ring and a dimethylpyridine moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and material science.

One of the key reasons for the growing attention toward 1-(4,6-dimethylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride is its role in click chemistry and cross-coupling reactions. These reactions are pivotal in modern synthetic chemistry, enabling the efficient assembly of molecular frameworks. The compound’s sulfonyl chloride group acts as a reactive handle, facilitating the introduction of sulfonamide or other functional groups into target molecules. This versatility aligns with current trends in green chemistry, where efficiency and atom economy are prioritized.

In the context of pharmaceutical research, 1-(4,6-dimethylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride is explored for its potential in designing small-molecule inhibitors and protease-targeting drugs. The dimethylpyridine component contributes to enhanced binding affinity and selectivity, which are critical for drug efficacy. Recent studies have highlighted its utility in developing kinase inhibitors, a hot topic in cancer therapy and autoimmune disease treatment. This aligns with frequent searches for "new kinase inhibitors 2023" and "sulfonyl chloride applications in drug discovery".

Another area of interest is the compound’s potential in agrochemical innovation. The cyclopropane ring is a common motif in pesticides and herbicides, offering stability and bioactivity. Researchers are investigating whether 1-(4,6-dimethylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride can serve as a precursor for novel crop protection agents. This ties into broader discussions about sustainable agriculture and the demand for eco-friendly pesticides, which are frequently searched topics in academic and industrial circles.

From a material science perspective, this compound’s unique structure opens doors to applications in polymer modification and surface functionalization. The sulfonyl chloride group can react with hydroxyl or amine groups on polymers, enabling the creation of tailored materials with specific properties. This is particularly relevant given the rising interest in smart materials and functional coatings, as seen in searches like "sulfonyl chloride in polymer chemistry".

Handling and storage of 1-(4,6-dimethylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride require careful consideration due to its reactivity. Proper laboratory protocols must be followed to ensure safety and stability. While not classified as hazardous under standard regulations, its sulfonyl chloride functionality necessitates precautions akin to those for similar reactive intermediates. This addresses common queries such as "how to handle sulfonyl chlorides safely" and "storage conditions for reactive intermediates".

In summary, 1-(4,6-dimethylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2138075-41-7) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity make it a subject of ongoing research, reflecting broader trends in synthetic chemistry and molecular design. As interest in tailored chemical intermediates grows, this compound is poised to play a pivotal role in advancing scientific and industrial innovation.